3-phenyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)propanamide

• IUPAC Name: 3-phenyl-N-(4-pyrazin-2-yloxycyclohexyl)propanamide
• InChI: InChI=1S/C19H23N3O2/c23-18(11-6-15-4-2-1-3-5-15)22-16-7-9-17(10-8-16)24-19-14-20-12-13-21-19/h1-5,12-14,16-17H,6-11H2,(H,22,23)
• InChI Key: XPZDNTRWWFEHIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CCC2=CC=CC=C2)OC3=NC=CN=C3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol
• CAS No.: 2034395-98-5

Description

3-phenyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)propanamide is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.
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Scientific Research Applications

Immunomodulating Activity

3-phenyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)propanamide and its derivatives have shown potential in immunomodulating activity. A study by Doria et al. (1991) synthesized a series of related compounds and evaluated them for their ability to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses in mice (Doria et al., 1991).

Antimicrobial and Anti-Inflammatory Agents

The synthesis of novel derivatives of this compound has been explored for antimicrobial and anti-inflammatory applications. Kendre et al. (2015) developed a series of these derivatives and evaluated them for antibacterial and antifungal activities. Some selected compounds also showed anti-inflammatory activity (Kendre, Landge, & Bhusare, 2015).

Antibacterial and Antifungal Activity

Another study by Pervaram et al. (2017) focused on synthesizing 1,2,3-triazole-pyrazole hybrids related to this compound, which demonstrated a broad spectrum of antibacterial activity and significant antifungal activity (Pervaram, Ashok, Rao, Sarasija, & Reddy, 2017).

Potential as Anticancer Agents

Alam et al. (2016) investigated a series of pyrazole derivatives for their potential as anticancer agents. These compounds, related to this compound, showed promising topoisomerase IIα inhibitory activity and cytotoxicity against various cancerous cell lines (Alam et al., 2016).

Applications in Palladium(II) Chloride Complexes

The compound and its derivatives have been utilized in the formation of palladium(II) chloride complexes. Palombo et al. (2019) prepared new derivatives and studied their coordination with palladium, which could have implications in catalysis and material science (Palombo et al., 2019).